Cas no 184759-58-8 ((S)-4-MERCAPTO-2-PYRROLIDINONE)
184759-58-8 structure
Product Name:(S)-4-MERCAPTO-2-PYRROLIDINONE
CAS No:184759-58-8
MF:C4H7NOS
MW:117.169479608536
CID:137526
PubChem ID:10486830
Update Time:2025-04-19
(S)-4-MERCAPTO-2-PYRROLIDINONE Chemical and Physical Properties
Names and Identifiers
-
- (S)-4-MERCAPTO-2-PYRROLIDINONE
- 2-PYRROLIDINONE, 4-MERCAPTO-, (S)
- 2-Pyrrolidinone,4-mercapto-,(S)-(9CI)
- US8OK8YDO9
- 4-Mercapto-2-pyrrolidinone, (4S)-
- (S)-4-mercaptopyrrolidin-2-one
- DTXSID70440611
- AKOS017344729
- 2-Pyrrolidinone, 4-mercapto-, (S)-
- SCHEMBL4927778
- 184759-58-8
- (4S)-4-sulfanylpyrrolidin-2-one
- UNII-US8OK8YDO9
-
- Inchi: 1S/C4H7NOS/c6-4-1-3(7)2-5-4/h3,7H,1-2H2,(H,5,6)/t3-/m0/s1
- InChI Key: RADPGJBZLCMARV-VKHMYHEASA-N
- SMILES: S[C@H]1CC(NC1)=O
Computed Properties
- Exact Mass: 117.02491
- Monoisotopic Mass: 117.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 30.1Ų
Experimental Properties
- PSA: 29.1
(S)-4-MERCAPTO-2-PYRROLIDINONE Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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